5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C15H14N4O2/c1-20-13-6-4-12(5-7-13)14-18-19-15(21-14)17-10-11-3-2-8-16-9-11/h2-9H,10H2,1H3,(H,17,19)
• InChI Key: ZDGPMWVBSGZDAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(O2)NCC3=CN=CC=C3
• Molecular Formula: C15H14N4O2
• Molecular Weight: 282.30 g/mol

Description

5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is a member of the oxadiazole family, which is known for its diverse biological activities, including antimicrobial, anticancer, and anticonvulsant properties.

Mechanism of Action

The exact mechanism of action of 5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine is not fully understood. However, it has been reported to act as a kinase inhibitor, which suggests that it may exert its biological effects by modulating signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a wide range of biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to possess anticonvulsant activity, which makes it a potential candidate for the treatment of epilepsy. In addition, it has been reported to exhibit antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine is its diverse biological activities, which make it a promising candidate for the development of new drugs. However, one of the main limitations for lab experiments is its low solubility in water, which makes it difficult to prepare solutions for in vitro studies.

Future Directions

There are several future directions for the research on 5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine. One potential direction is the development of new derivatives with improved solubility and bioavailability. Another direction is the investigation of its potential as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders. Furthermore, the elucidation of its mechanism of action and its interaction with various signaling pathways could provide valuable insights into the development of new drugs targeting these pathways.

Synthesis Methods

The synthesis of 5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine has been reported in the literature. The most common method involves the reaction of 4-methoxybenzohydrazide with pyridine-3-carboxaldehyde in the presence of acetic acid and sodium acetate to form the corresponding hydrazone. The hydrazone is then reacted with cyanogen bromide to afford the desired oxadiazole.

Scientific Research Applications

5-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-1,3,4-oxadiazol-2-amine has been extensively studied for its potential as a therapeutic agent. It has been reported to exhibit a wide range of biological activities, including anticancer, anticonvulsant, and antimicrobial properties. In addition, it has been investigated for its potential as a kinase inhibitor, which makes it a promising candidate for the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders.